Cas no 593236-91-0 (1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI))

1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI) structure
593236-91-0 structure
Product Name:1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI)
CAS No:593236-91-0
MF:C18H17NO
MW:263.333684682846
CID:949976
PubChem ID:965809
Update Time:2025-04-19

1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxaldehyde,7-ethyl-1-(phenylmethyl)-(9CI)
    • 7-ethyl-1-(phenylmethyl)-1H-Indole-3-carboxaldehyde
    • 1-benzyl-7-ethyl-1H-indole-3-carbaldehyde
    • 593236-91-0
    • DB-072627
    • AKOS000291027
    • 1-benzyl-7-ethylindole-3-carbaldehyde
    • STL376150
    • Inchi: 1S/C18H17NO/c1-2-15-9-6-10-17-16(13-20)12-19(18(15)17)11-14-7-4-3-5-8-14/h3-10,12-13H,2,11H2,1H3
    • InChI Key: IHHYAZNNSRQODB-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(CC2C=CC=CC=2)C2=C(C=CC=C21)CC

Computed Properties

  • Exact Mass: 263.13100
  • Monoisotopic Mass: 263.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 4.06450
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